![molecular formula C23H17ClN4O3 B2613295 N-(3-chloro-4-methylphenyl)-2-(3-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide CAS No. 1170127-24-8](/img/structure/B2613295.png)
N-(3-chloro-4-methylphenyl)-2-(3-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide
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Description
N-(3-chloro-4-methylphenyl)-2-(3-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide is a useful research compound. Its molecular formula is C23H17ClN4O3 and its molecular weight is 432.86. The purity is usually 95%.
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Scientific Research Applications
Carcinogenicity Studies
Research on 5-nitrofurans and related compounds with heterocyclic substituents, including oxadiazoles, focuses on their carcinogenic potential. Studies have shown varying incidences of tumors in rats, suggesting the significance of structural components in determining carcinogenicity. These findings underscore the importance of evaluating the safety profiles of related compounds, including their potential carcinogenic risks (Cohen et al., 1975).
Anticonvulsant Evaluation
Indoline derivatives of functionalized aryloxadiazole amine and benzothiazole acetamide have been synthesized and evaluated for anticonvulsant activities. The anticonvulsant efficacy of these compounds highlights the therapeutic potential of structurally related compounds in managing seizures (Nath et al., 2021).
Energetic Materials
The synthesis of insensitive energetic materials based on oxadiazolyl furazan derivatives demonstrates the application of oxadiazole compounds in developing high-performance explosives with improved safety profiles. This research area emphasizes the structural versatility of oxadiazole compounds and their potential in material science (Yu et al., 2017).
Molecular Interaction Studies
NMR studies of oxadiazole derivatives containing benzimidazole moieties reveal insights into molecular configurations and interactions, offering a foundation for understanding the chemical behavior and potential applications of similar compounds in drug development and chemical research (Li Ying-jun, 2012).
Anti-inflammatory Applications
Substituted 1,3,4-oxadiazoles have been studied for their anti-inflammatory activity, demonstrating the potential of oxadiazole derivatives in pharmaceutical applications aimed at treating inflammation-related conditions (Nargund et al., 1994).
Properties
IUPAC Name |
N-(3-chloro-4-methylphenyl)-2-[3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]indol-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17ClN4O3/c1-14-8-9-15(11-18(14)24)25-21(29)13-28-12-17(16-5-2-3-6-19(16)28)22-26-27-23(31-22)20-7-4-10-30-20/h2-12H,13H2,1H3,(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRMKFZOMMHJUQG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)CN2C=C(C3=CC=CC=C32)C4=NN=C(O4)C5=CC=CO5)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17ClN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.